5-phenyl-2,3-furandione 3-[(4-chlorophenyl)hydrazone]

• IUPAC Name: 3-[(4-chlorophenyl)diazenyl]-5-phenylfuran-2-ol
• InChI: InChI=1S/C16H11ClN2O2/c17-12-6-8-13(9-7-12)18-19-14-10-15(21-16(14)20)11-4-2-1-3-5-11/h1-10,20H
• InChI Key: KTIOMQUBLKNJDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(O2)O)N=NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol

Description

5-phenyl-2,3-furandione 3-[(4-chlorophenyl)hydrazone] is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly referred to as PFCP and is known for its unique properties that make it useful in different areas of study.

Mechanism of Action

The mechanism of action of PFCP is not fully understood. However, studies have shown that it can act as a chelating agent, which means it can form stable complexes with metal ions by coordinating with them through its functional groups. This property makes it useful in various applications where metal complexes are required.
Biochemical and Physiological Effects:
Studies have shown that PFCP does not have any significant biochemical or physiological effects. It is considered to be a relatively safe compound that can be handled and stored without any special precautions. However, further studies are needed to fully understand its potential effects on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of PFCP is its ability to form stable metal complexes, which makes it useful in various lab experiments. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one of the limitations of PFCP is its limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for research on PFCP. One area of interest is the development of new metal complexes using PFCP as a ligand. These complexes could have potential applications in catalysis, electrochemistry, and other fields. Another area of interest is the study of the potential biological effects of PFCP. Further research is needed to fully understand its potential uses in medicine and other areas.
Conclusion:
In conclusion, PFCP is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its ability to form stable metal complexes makes it useful in different areas of study, and its relatively safe properties make it accessible to researchers. Further studies are needed to fully understand its potential applications and effects.

Synthesis Methods

The synthesis of PFCP involves the reaction of 5-phenyl-2,3-furandione with 4-chlorophenyl hydrazine. The reaction takes place in the presence of a suitable solvent and a catalyst. The resulting product is a yellow crystalline solid that is purified through recrystallization. This method has been used in various studies to obtain PFCP in high yields.

Scientific Research Applications

PFCP has been extensively studied for its potential applications in different fields of research. One of the main areas of interest is its use as a ligand for metal complexes. Studies have shown that PFCP can form stable complexes with various metal ions, such as copper, nickel, and zinc. These complexes have been used in catalysis, electrochemistry, and other applications.